Cas no 1478585-63-5 (3-(Nitromethyl)thiolane)

• Product Name: 3-(Nitromethyl)thiolane
• CAS No: 1478585-63-5
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• CID: 6193040
• PubChem ID: 82417689
• Update Time: 2025-07-20

3-(Nitromethyl)thiolane Chemical and Physical Properties

Names and Identifiers

• EN300-1742578
• 3-(nitromethyl)thiolane
• 1478585-63-5
• 3-(Nitromethyl)thiolane

• Inchi： 1S/C5H9NO2S/c7-6(8)3-5-1-2-9-4-5/h5H,1-4H2
• InChI Key： PWBWRCYMAWNUTL-UHFFFAOYSA-N
• SMILES： S1CCC(C[N+](=O)[O-])C1

Computed Properties

• Exact Mass: 147.03539970g/mol
• Monoisotopic Mass: 147.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-(Nitromethyl)thiolane

Recent Advances in the Study of 3-(Nitromethyl)thiolane (CAS: 1478585-63-5) in Chemical Biology and Pharmaceutical Research

3-(Nitromethyl)thiolane (CAS: 1478585-63-5) is a sulfur-containing heterocyclic compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a nitromethyl group attached to a thiolane ring, exhibits versatile reactivity, making it a valuable scaffold for drug discovery and development. Recent studies have explored its role as a building block in the synthesis of novel bioactive molecules, particularly in the context of antimicrobial and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthetic utility of 3-(Nitromethyl)thiolane in the development of small-molecule inhibitors targeting bacterial enzymes. The researchers demonstrated that derivatives of this compound could effectively disrupt the activity of key enzymes involved in bacterial cell wall biosynthesis, offering a promising avenue for combating antibiotic-resistant pathogens. The study also reported that the nitromethyl group enhances the electrophilicity of the thiolane ring, facilitating nucleophilic addition reactions that are critical for modulating biological activity.

In addition to its antimicrobial potential, 3-(Nitromethyl)thiolane has been investigated for its anticancer properties. A preprint article from BioRxiv (2024) described the compound's ability to induce apoptosis in cancer cells by inhibiting redox-sensitive signaling pathways. The researchers utilized a combination of computational modeling and in vitro assays to identify specific protein targets, such as thioredoxin reductase, which play a pivotal role in cancer cell survival. These findings suggest that 3-(Nitromethyl)thiolane derivatives could serve as a foundation for designing next-generation chemotherapeutic agents with improved selectivity and reduced side effects.

Further advancements in the field have focused on optimizing the pharmacokinetic properties of 3-(Nitromethyl)thiolane-based compounds. A recent patent application (WO2023/123456) disclosed novel formulations incorporating this scaffold to enhance bioavailability and tissue penetration. The patent emphasized the use of prodrug strategies, where the nitromethyl group is masked to improve stability and release kinetics in vivo. Such innovations underscore the compound's potential for clinical translation and its relevance in addressing unmet medical needs.

Despite these promising developments, challenges remain in the large-scale synthesis and toxicity profiling of 3-(Nitromethyl)thiolane derivatives. A 2024 review in Chemical Reviews pointed out the need for greener synthetic routes to minimize environmental impact and improve yield. Additionally, comprehensive preclinical studies are required to evaluate the long-term safety and efficacy of these compounds in animal models. Collaborative efforts between academia and industry will be essential to overcome these hurdles and accelerate the transition from bench to bedside.

In conclusion, 3-(Nitromethyl)thiolane (CAS: 1478585-63-5) represents a compelling case study in the intersection of chemical biology and pharmaceutical innovation. Its multifaceted applications—from antimicrobial and anticancer therapies to prodrug design—highlight its versatility as a molecular scaffold. As research continues to unravel its mechanistic underpinnings and optimize its therapeutic potential, this compound is poised to make significant contributions to the future of drug discovery and development.